methyl 3-(methylcarbamoyl)-1H-indazole-5-carboxylate

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: methyl 3-(methylcarbamoyl)-1H-indazole-5-carboxylate
• InChI: InChI=1S/C11H11N3O3/c1-12-10(15)9-7-5-6(11(16)17-2)3-4-8(7)13-14-9/h3-5H,1-2H3,(H,12,15)(H,13,14)
• InChI Key: PZKTWHFXQBGZQH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NNC2=C1C=C(C=C2)C(=O)OC

Description

Methyl 3-(methylcarbamoyl)-1H-indazole-5-carboxylate is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-N-methyl-1H-indazole-3-carboxamide (710 mg, 2.8 mmol) in anhydrous methanol (20 mL) was added 1,1′-bis(diphenylphosphino)ferrocene-palladium (II) dichloride dichloromethane complex (400 mg, 0.56 mmol) and N-methylmorpholine (565 mg, 5.60 mmol). The reaction vessel was evacuated and back filled with nitrogen three times. The vessel was then filled with 30 psi carbon monoxide. The reaction mixture was heated to 70° C., increasing the pressure within the vessel to 45 psi. The reaction was agitated at 70° C. for 24 hours. The reaction mixture was cooled to room temperature and was filtered through Celite, rinsing with methanol. The filtrate was concentrated and purification by flash column chromatography gave the title compound (410 mg, 61%) as a brown solid. 1H NMR (400 MHz, DMSO-d6, δ): 13.9 (s, 1 H), 8.88 (s, 1 H), 8.49 (d, J=4.8, 1 H), 7.95-7.98 (m, 1 H), 7.68-7.70 (m, 1 H), 3.88 (s, 3 H), 2.82 (d, J=4.8 Hz, 3 H).